Cas no 1343204-07-8 (1-(2-Methylpyrimidin-4-yl)azetidin-3-amine)
1-(2-Methylpyrimidin-4-yl)azetidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methylpyrimidin-4-yl)azetidin-3-amine
- 1-(2-Methylpyrimidin-4-yl)azetidin-3-amine
-
- MDL: MFCD18881813
- Inchi: 1S/C8H12N4/c1-6-10-3-2-8(11-6)12-4-7(9)5-12/h2-3,7H,4-5,9H2,1H3
- InChI Key: BJAMIOMQWNYBIW-UHFFFAOYSA-N
- SMILES: N1(C2C=CN=C(C)N=2)CC(C1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- XLogP3: 0
- Topological Polar Surface Area: 55
1-(2-Methylpyrimidin-4-yl)azetidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 228461-1g |
1-(2-Methylpyrimidin-4-yl)azetidin-3-amine, 95% |
1343204-07-8 | 95% | 1g |
$1403.00 | 2023-09-06 | |
| Matrix Scientific | 228461-2.500g |
1-(2-Methylpyrimidin-4-yl)azetidin-3-amine, 95% |
1343204-07-8 | 95% | 2.500g |
$2228.00 | 2023-09-06 |
1-(2-Methylpyrimidin-4-yl)azetidin-3-amine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-(2-Methylpyrimidin-4-yl)azetidin-3-amine
Comprehensive Overview of 1-(2-Methylpyrimidin-4-yl)azetidin-3-amine (CAS No. 1343204-07-8)
1-(2-Methylpyrimidin-4-yl)azetidin-3-amine (CAS No. 1343204-07-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrimidine core linked to an azetidine ring, is a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current global health priorities.
The molecular structure of 1-(2-Methylpyrimidin-4-yl)azetidin-3-amine combines a 2-methylpyrimidine moiety with an azetidin-3-amine group, offering versatile reactivity for further derivatization. This characteristic has made it a focal point in medicinal chemistry and structure-activity relationship (SAR) studies. Recent publications highlight its role in optimizing ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of lead compounds, a critical factor in modern drug development pipelines. The compound’s logP and hydrogen bonding capacity are frequently discussed in computational chemistry forums, reflecting its relevance in AI-driven drug design.
In the context of green chemistry, synthetic routes for CAS 1343204-07-8 have been refined to reduce hazardous byproducts, addressing the growing demand for sustainable synthesis. Patent analyses reveal its incorporation in biodegradable polymers and catalysts, showcasing applications beyond pharmaceuticals. Laboratories prioritizing high-throughput screening often utilize this compound due to its compatibility with automated synthesis platforms, a trend accelerated by the rise of lab automation technologies.
From a commercial perspective, 1-(2-Methylpyrimidin-4-yl)azetidin-3-amine is listed by major chemical suppliers with >98% purity, meeting stringent GMP standards for preclinical research. Its stability under various pH conditions makes it suitable for formulation development, particularly in oral dosage forms. The compound’s crystallinity and solubility profile are frequently analyzed through X-ray diffraction and thermal analysis, as documented in materials science databases.
Emerging studies investigate its potential in neurological disorders, with preliminary data suggesting modulation of neurotransmitter receptors. This aligns with increasing public interest in mental health therapeutics, a top-searched topic in medical forums. Furthermore, its metal-chelating properties are being explored for diagnostic imaging applications, tapping into the expanding theranostics market. Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed for quality control, as emphasized in recent ISO certification guidelines for research chemicals.
As regulatory agencies worldwide emphasize REACH compliance, safety data sheets for 1343204-07-8 comprehensively detail its ecotoxicological parameters. Environmental fate studies indicate moderate biodegradability, prompting ongoing research into bio-based production methods. The compound’s structure-property relationships are also modeled using quantum mechanical calculations, reflecting the integration of computational tools in contemporary chemical research.
1343204-07-8 (1-(2-Methylpyrimidin-4-yl)azetidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)